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Compound of Interest

1,3-Dioxolane, 2-(2-furanyl)-4-
Compound Name:
methyl-

Cat. No.: B1595901

Furfural propyleneglycol acetal is a synthetic chemical primarily used as a flavoring agent in the
food industry.[1][2] Its chemical structure is characterized by a furan ring linked to a 1,3-
dioxolane ring substituted with a methyl group.

Table 1: Physicochemical Properties of CAS 4359-54-0
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Property Value Source(s)
Molecular Formula CsH100s3 [3114]
Molecular Weight 154.16 g/mol [3114]
Appearance .Cok.)rless to pale yellow clear 5]

liquid
Odor Sweet, fruity, almond-like [3]
Melting Point -80 °C [6][7]
Boiling Point 211-214 °C @ 760 mmHg [518]
Density 1.118-1.136 g/cm3 @ 20 °C [51[7118]

Refractive Index

1.472-1.478 @ 20 °C

[4]115]

Solubility

Practically insoluble in water;

Soluble in ethanol

[3]4]

Vapor Pressure

0.236 mmHg @ 25 °C

(estimated)

[5]

Flash Point

95.56 °C (204 °F)

[5]

logP (o/w)

1.568 (estimated)

[5]

Synonyms: 2-(2-Furanyl)-4-methyl-1,3-dioxolane, Furfural propylene glycol acetal, 2-(Furan-2-
yl)-4-methyl-1,3-dioxolane.[3][4]

Biological Activity and Toxicology

The biological activity of Furfural propyleneglycol acetal has been evaluated primarily in the

context of its safety as a food additive.

Genotoxicity

Concerns have been raised regarding the potential genotoxicity of furfural and its derivatives.

[9] An in-vitro study using the Ames test indicated a positive result for Furfural propyleneglycol
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acetal, suggesting potential mutagenic activity. The positive result was observed in the TA100
strain of Salmonella typhimurium in the absence of metabolic activation (-S9 mix).

Table 2: Summary of Ames Test Results for CAS 4359-54-0

] Metabolic
Test Strain L Result
Activation

Ames Test S. typhimurium TA100  -S9 mix Positive

This finding has led to further evaluation by regulatory bodies such as the Joint FAO/WHO
Expert Committee on Food Additives (JECFA).[9]

Metabolism

As an acetal, Furfural propyleneglycol acetal is expected to undergo hydrolysis under acidic
conditions, such as those found in the stomach, to yield its constituent molecules: furfural and
propylene glycol. The toxicological profile of these metabolites is a key consideration in the
safety assessment of the parent compound.

()

( )

Hydrolysis (Acidic Conditions)
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Caption: Predicted metabolic pathway of Furfural Propyleneglycol Acetal.

Experimental Protocols
General Ames Test Protocol

While a specific, detailed protocol for the Ames test performed on Furfural propyleneglycol
acetal is not publicly available, a general procedure for this bacterial reverse mutation assay is
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well-established.[10][11][12][13]

Objective: To assess the mutagenic potential of a chemical by measuring its ability to induce
reverse mutations in histidine-requiring (His- ) strains of Salmonella typhimurium.

Materials:

o Histidine-dependent (His- ) strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,
TA1537).

o Test compound (Furfural propyleneglycol acetal).

e Minimal glucose agar plates.

e Top agar containing a trace amount of histidine.

e S9 fraction from induced rat liver for metabolic activation (optional, to test for metabolites'
mutagenicity).

» Positive and negative controls.

Procedure:

o Preparation: A suspension of the S. typhimurium tester strain is prepared.

o Exposure: The bacterial suspension is mixed with the test compound at various
concentrations in molten top agar. For testing with metabolic activation, the S9 fraction and
cofactors are also added to the top agar.

o Plating: The mixture is poured onto the surface of a minimal glucose agar plate and allowed
to solidify. The trace amount of histidine in the top agar allows all plated bacteria to undergo
a few cell divisions, which is necessary for mutagenesis to occur.

 Incubation: The plates are incubated at 37°C for 48-72 hours.

e Scoring: The number of revertant colonies (colonies that have regained the ability to
synthesize histidine and thus can grow on the minimal medium) is counted for each plate.
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e Analysis: The number of revertant colonies on the test plates is compared to the number on
the negative (solvent) control plates. A significant, dose-dependent increase in the number of
revertant colonies suggests that the test compound is mutagenic.
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Caption: Generalized workflow for the Ames test.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1595901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Regulatory Status

Furfural propyleneglycol acetal is listed as a flavoring substance by various regulatory bodies.
However, due to the genotoxicity concerns associated with furfural and its derivatives, its use
and acceptable intake levels are subject to ongoing review and regulation.[9] The safety
assessment of such flavoring agents typically follows a structured procedure.
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Caption: Workflow for the safety assessment of a flavoring agent.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Furfural-propyleneglycol-acetal
https://www.benchchem.com/product/b1595901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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